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Get Quote

The table below summarizes the basic chemical information available for platyphylline, which is a

pyrrolizidine alkaloid [1].

Property Description

IUPAC Name (1R,4Z,6R,7R,11S,17R)-4-ethylidene-7-hydroxy-6,7-dimethyl-2,9-dioxa-14-
azatricyclo[9.5.1.0¹⁴,¹⁷]heptadecane-3,8-dione [1]

CAS Registry
Number

480-78-4 [1]

Molecular
Formula

C₁₈H₂₇NO₅ [1]

Molecular
Weight

337.41 g/mol [1]

Natural Source The herbs of Senecio scandens [1]

Type of
Compound

Pyrrolizidine Alkaloid [1]
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Although direct studies on platyphylline are scarce, its classification as a pyrrolizidine alkaloid provides

context for its potential role. Alkaloids are a major class of inducible chemical defenses that plants produce

in response to stressors like pathogen attacks or herbivory [2] [3].

These compounds often act through mechanisms such as:

Toxicity: They can be directly toxic to insects, herbivores, and microbial pathogens [2].

Deterrence: Their bitter taste deters feeding by herbivores [2].

The following diagram outlines the general role of alkaloids within the plant's inducible defense system,

which is a context in which platyphylline likely functions.
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Suggestions for Further Research

Given the limited specific data found, here are suggestions for how you can deepen your investigation:

Explore Broader Scientific Databases: Direct searches on specialized platforms like Scifinderⁿ,
Reaxys, or PubMed using the CAS number (480-78-4) or the name "platyphylline" may yield more
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primary research literature.

Investigate the Plant Genus: Research on other alkaloids found in the Senecio genus (to which
Senecio scandens belongs) could provide valuable indirect insights into the ecological and defensive

roles of these compounds.
Study Analogous Compounds: Examining the well-documented defensive roles of other

pyrrolizidine alkaloids could help in forming hypotheses about the potential functions of platyphylline.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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